Cas no 1332881-95-4 (2,4-Diisopropyldibenzo[b,d]furan-3-amine)

2,4-Diisopropyldibenzo[b,d]furan-3-amine is a specialized aromatic amine derivative featuring a dibenzofuran core substituted with isopropyl groups at the 2- and 4-positions. This structural configuration enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and materials science. The compound exhibits improved thermal stability and solubility in common organic solvents, facilitating its use in advanced applications such as pharmaceuticals, agrochemicals, and optoelectronic materials. Its rigid dibenzofuran scaffold contributes to controlled reactivity, enabling precise functionalization for targeted molecular designs. The isopropyl substituents further modulate its steric profile, offering advantages in selectivity for complex synthetic pathways.
2,4-Diisopropyldibenzo[b,d]furan-3-amine structure
1332881-95-4 structure
Product Name:2,4-Diisopropyldibenzo[b,d]furan-3-amine
CAS No:1332881-95-4
MF:C18H21NO
MW:267.365444898605
CID:1090168
PubChem ID:58400991
Update Time:2025-06-07

2,4-Diisopropyldibenzo[b,d]furan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Diisopropyldibenzo[b,d]furan-3-amine
    • 2,4-di(propan-2-yl)dibenzofuran-3-amine
    • 1332881-95-4
    • ZQKFNGTUFIJENJ-UHFFFAOYSA-N
    • SCHEMBL2345064
    • 2,4-Di(propan-2-yl)dibenzo[b,d]furan-3-amine
    • 3-Dibenzofuranamine, 2,4-bis(1-methylethyl)-
    • DTXSID40729203
    • Inchi: 1S/C18H21NO/c1-10(2)13-9-14-12-7-5-6-8-15(12)20-18(14)16(11(3)4)17(13)19/h5-11H,19H2,1-4H3
    • InChI Key: ZQKFNGTUFIJENJ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2=CC(C(C)C)=C(C(=C12)C(C)C)N

Computed Properties

  • Exact Mass: 267.16200
  • Monoisotopic Mass: 267.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.16000
  • LogP: 5.99620

2,4-Diisopropyldibenzo[b,d]furan-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098353-1g
2,4-Diisopropyldibenzo[b,d]furan-3-amine
1332881-95-4 95%
1g
651.00 USD 2021-06-17
Chemenu
CM156008-1g
2,4-diisopropyldibenzo[b,d]furan-3-amine
1332881-95-4 95%
1g
$723 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1690539-1g
2,4-Bis(1-methylethyl)-3-dibenzofuranamine
1332881-95-4 98%
1g
¥5208.00 2024-08-09

Additional information on 2,4-Diisopropyldibenzo[b,d]furan-3-amine

Professional Introduction to 2,4-Diisopropyldibenzo[b,d]furan-3-amine (CAS No. 1332881-95-4)

2,4-Diisopropyldibenzo[b,d]furan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1332881-95-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of dibenzo[b,d]furan derivatives, a scaffold known for its potential biological activity and structural diversity. The presence of amine functional groups and isopropyl substituents in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 2,4-Diisopropyldibenzo[b,d]furan-3-amine consists of two benzene rings fused at the 1 and 4 positions, forming a dibenzo[b,d]furan core, which is further modified by the introduction of two isopropyl groups at the 2 and 4 positions, along with an amine group at the 3 position. This specific arrangement of substituents contributes to the compound's ability to interact with biological targets in a selective manner. The amine moiety, in particular, is a key pharmacophore that can engage in hydrogen bonding interactions with various biomolecules, while the isopropyl groups enhance lipophilicity, potentially improving membrane permeability and oral bioavailability.

In recent years, there has been growing interest in dibenzo[b,d]furan derivatives due to their reported biological activities across multiple therapeutic areas. Studies have suggested that compounds within this chemical class exhibit properties such as anti-inflammatory, analgesic, and even anticancer effects. The specific modifications present in 2,4-Diisopropyldibenzo[b,d]furan-3-amine may contribute to its unique pharmacological profile. For instance, the electron-donating nature of the amine group can influence electronic distributions across the molecule, affecting its reactivity and binding affinity to biological targets.

One of the most compelling aspects of 2,4-Diisopropyldibenzo[b,d]furan-3-amine is its potential as a lead compound for further derivatization and optimization. Medicinal chemists often use such scaffolds as starting points to develop novel molecules with enhanced potency, selectivity, and pharmacokinetic properties. The structural flexibility offered by the dibenzo[b,d]furan core allows for modifications at various positions, enabling researchers to fine-tune biological activity by introducing additional functional groups or altering substitution patterns.

Recent advancements in computational chemistry and high-throughput screening techniques have accelerated the process of identifying promising candidates like 2,4-Diisopropyldibenzo[b,d]furan-3-amine for drug development. These technologies allow researchers to predict binding interactions between the compound and potential target proteins with high accuracy. Such insights are crucial for designing experiments that validate biological activity and guide further structural optimization efforts.

The synthesis of 2,4-Diisopropyldibenzo[b,d]furan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the dibenzo[b,d]furan core requires multi-step reactions that often involve cyclization and functional group transformations. The introduction of isopropyl groups and an amine moiety at specific positions demands precise control over reaction conditions to avoid unwanted side products. However, recent developments in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with high yield and purity.

In terms of potential applications, 2,4-Diisopropyldibenzo[b,d]furan-3-amine may serve as a valuable tool in understanding disease mechanisms and developing new therapeutic strategies. Its structural features suggest that it could interact with enzymes or receptors involved in pathways relevant to inflammation or cancer progression. Preclinical studies are needed to explore these possibilities further and determine whether this compound exhibits desirable pharmacological effects in vivo.

The safety profile of any new chemical entity is a critical consideration before moving from laboratory-scale synthesis to larger-scale production or clinical testing. While 2,4-Diisopropyldibenzo[b,d]furan-3-amine has not been extensively studied from a toxicological perspective as of now, preliminary assessments based on structural analogs suggest that it may possess moderate toxicity levels. Further studies focusing on acute toxicity, chronic exposure effects, and potential side reactions will be essential to ensure its safe use in future research applications.

The role of computational modeling in predicting drug-like properties has become increasingly prominent in modern drug discovery. By leveraging tools such as molecular docking simulations and quantitative structure-activity relationship (QSAR) models, researchers can gain insights into how 2,4-Diisopropyldibenzo[b,d]furan-3-amine might behave within biological systems before conducting expensive wet-lab experiments. These predictions can help prioritize compounds for experimental validation based on their predicted efficacy and safety profiles.

The future direction for research involving 2,4-Diisopropyldibenzo[b,d]furan-3-amine likely involves both structural optimization efforts aimed at improving its pharmacological properties as well as exploration into new therapeutic applications where its unique structure might offer advantages over existing treatments. Collaborative efforts between synthetic chemists who develop novel derivatives; biologists who investigate their mechanisms; computational scientists who model interactions; all contribute toward advancing our understanding this promising chemical entity further toward becoming an effective therapeutic agent.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.